Cas no 1305712-32-6 ((1S)-1-(Thiophen-2-yl)ethan-1-amine hydrochloride)

• Product Name: (1S)-1-(Thiophen-2-yl)ethan-1-amine hydrochloride
• CAS No: 1305712-32-6
• MF: C₆H₁₀ClNS
• MW: 163.668299198151
• MDL: MFCD12910713
• CID: 3045258
• PubChem ID: 50988049
• Update Time: 2025-10-29

(1S)-1-(Thiophen-2-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(Thiophen-2-yl)ethanamine hydrochloride
• (1S)-1-(thiophen-2-yl)ethan-1-amine hydrochloride
• 2-Thiophenemethanamine, alpha-methyl-, hydrochloride (1:1), (alphaS)-
• NE26452
• (S)-1-(Thiophen-2-yl)ethanamine HCl
• (S)-1-(Thiophen-2-yl)ethanamine hydrochloride 1305712-32-6
• Y10683
• EN300-67626
• 1305712-32-6
• (S)-1-(Thiophen-2-yl)ethan-1-amine hydrochloride
• SCHEMBL23093243
• CS-0158750
• AKOS026728267
• GS-7239
• (S)-1-(Thiophen-2-yl)ethanaminehydrochloride
• (1S)-1-thiophen-2-ylethanamine;hydrochloride
• MFCD12910713
• (1S)-1-(THIOPHEN-2-YL)ETHANAMINE HYDROCHLORIDE
• (1S)-1-(Thiophen-2-yl)ethan-1-amine hydrochloride

• MDL： MFCD12910713
• Inchi： 1S/C6H9NS.ClH/c1-5(7)6-3-2-4-8-6;/h2-5H,7H2,1H3;1H/t5-;/m0./s1
• InChI Key： CMCVTULVSCSWOB-JEDNCBNOSA-N
• SMILES： Cl.S1C=CC=C1[C@H](C)N

Computed Properties

• Exact Mass: 163.0222482 g/mol
• Monoisotopic Mass: 163.0222482 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 163.67
• Topological Polar Surface Area: 54.3

(1S)-1-(Thiophen-2-yl)ethan-1-amine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Additional information on (1S)-1-(Thiophen-2-yl)ethan-1-amine hydrochloride

Introduction to (1S)-1-(Thiophen-2-yl)ethan-1-amine hydrochloride (CAS No. 1305712-32-6)

(1S)-1-(Thiophen-2-yl)ethan-1-amine hydrochloride, identified by its CAS number 1305712-32-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of thiophene derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological investigation.

The molecular structure of (1S)-1-(Thiophen-2-yl)ethan-1-amine hydrochloride consists of a chiral thiophene ring substituted with an amine group at the 2-position, linked to an ethyl chain. This configuration imparts unique stereochemical properties that are critical for its biological function. The presence of the stereocenter at the 1-position allows for the existence of enantiomers, which can exhibit different pharmacological profiles. This characteristic makes it a subject of interest for researchers exploring chiral drug design and enantioselective synthesis.

In recent years, there has been growing interest in thiophene-based compounds due to their broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, anticancer, and antiviral properties. The amine functional group in (1S)-1-(Thiophen-2-yl)ethan-1-amine hydrochloride serves as a key pharmacophore, interacting with various biological targets such as enzymes and receptors. This interaction is often responsible for the observed therapeutic effects.

Recent studies have highlighted the potential of thiophene derivatives in addressing neurological disorders. For instance, modifications of the thiophene ring have been shown to modulate neurotransmitter systems, making these compounds promising candidates for treating conditions like Alzheimer's disease and Parkinson's disease. The chiral nature of (1S)-1-(Thiophen-2-yl)ethan-1-amine hydrochloride adds another layer of complexity, as the enantiomers may exhibit distinct pharmacological effects. This has prompted researchers to investigate the stereochemical requirements for optimal biological activity.

The synthesis of (1S)-1-(Thiophen-2-yl)ethan-1-amine hydrochloride involves multi-step organic reactions, typically starting from commercially available thiophene derivatives. Key steps include functional group transformations such as halogenation, amination, and stereoselective reduction. The use of chiral auxiliaries or catalysts ensures the retention or inversion of stereochemistry at the crucial stereocenter. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve yield and efficiency.

The hydrochloride salt form of this compound enhances its pharmaceutical properties by increasing solubility in aqueous media and improving stability under various storage conditions. This makes it more suitable for formulation into drug products and further preclinical testing. Solubility is a critical parameter in drug development, as it affects bioavailability and therapeutic efficacy.

Preclinical studies on (1S)-1-(Thiophen-2-yl)ethan-1-amine hydrochloride have focused on evaluating its pharmacokinetic profile, toxicity, and potential therapeutic effects. In vitro assays have demonstrated interactions with specific biological targets, suggesting potential applications in treating various diseases. However, further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been used to predict binding affinities and interactions with biological targets. These predictions guide experimental design and help in identifying structural modifications that could enhance activity or reduce side effects. Additionally, computer-assisted drug design has accelerated the discovery process by allowing rapid screening of large libraries of compounds.

The future prospects for (1S)-1-(Thiophen-2-yl)ethan-1-amine hydrochloride are promising, with ongoing research aimed at expanding its therapeutic applications. Efforts are underway to develop novel derivatives with improved pharmacological profiles through structure-based drug design principles. Collaborative efforts between academia and industry are essential to translate these findings into clinical trials and eventually into new treatments for patients.

In conclusion, (1S)-1-(Thiophen-2-ylolethanamino hydrochloride (CAS No. 1305712)) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its synthesis, characterized by complex organic transformations and stereochemical considerations, underscores the importance of meticulous chemical methodology in drug development. As research continues to uncover new therapeutic applications for thiophene derivatives like this one, it is poised to play a crucial role in addressing unmet medical needs.